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Tetrabutylammonium (cyano-

C)trihydroborate

CAS No.: 43064-96-6

Cat. No.: B1354337 Get Quote

Introduction: Bridging the Solubility Gap
In the landscape of hydride reducing agents, Tetrabutylammonium (cyano-C)trihydroborate
(often abbreviated as TBACNBH₃ or

) occupies a critical niche. While Sodium Cyanoborohydride (

) is the industry standard for reductive amination in protic solvents (Methanol, Water), it fails in
strictly non-polar environments due to insolubility.

For drug development workflows requiring high lipophilicity—such as modifying late-stage

intermediates or working with greasy, non-polar substrates—

is the reagent of choice. It solubilizes the reducing power of the cyanoborohydride anion in
solvents like Dichloromethane (DCM), Toluene, and THF, allowing for homogeneous phase
reductions.

This guide objectively compares

against standard alternatives and provides a field-validated protocol designed to maximize
reproducibility and yield.

Mechanistic Causality & Logic

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1354337?utm_src=pdf-interest
https://www.benchchem.com/product/b1354337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reproducibility of reductive amination hinges on the formation of the iminium ion.

Cyanoborohydrides are unique because they are stable in acid (down to pH ~3), unlike Sodium

Borohydride (

).

The Selectivity Filter: The electron-withdrawing cyano group stabilizes the boron center,

making it less nucleophilic. It cannot reduce neutral ketones or aldehydes at an appreciable

rate.[1]

The Acid Switch: In the presence of an acid catalyst (Acetic Acid or HCl), the carbonyl and

amine condense to form a positively charged iminium ion (

).

The Reduction:

selectively transfers a hydride to this electron-deficient iminium species.

Why TBA? The tetrabutylammonium cation acts as a phase transfer catalyst and solubilizer. By

bringing the "naked" cyanoborohydride anion into the organic phase (DCM), it increases the

effective concentration of the reductant near the lipophilic substrate, accelerating reaction

kinetics without requiring aggressive heating.

Figure 1: Mechanistic Pathway of Lipophilic Reductive
Amination
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Caption: The acid-catalyzed formation of the iminium ion is the rate-determining step for

selectivity.

ignores the starting carbonyl, reacting only with the iminium species.

Comparative Performance Analysis
The following table contrasts

with its primary competitors: Sodium Cyanoborohydride and Sodium Triacetoxyborohydride
(STAB).

Feature

TBA-

Cyanoborohydride (

)

Sodium

Cyanoborohydride (

)

STAB (

)

Solubility
Excellent in DCM,

Toluene, THF.

Soluble in MeOH,

H2O. Insoluble in

DCM.

Soluble in DCM, THF.

[2]

Solvent System
Aprotic / Non-polar

(Homogeneous).[3]

Protic (MeOH)

required for solubility.
Aprotic (DCM, DCE).

Moisture Sensitivity
Low.[2] Acid/Water

stable.

Low. Acid/Water

stable.

High. Decomposes in

H2O/MeOH.

Selectivity

Highest. Reduces

iminiums; inert to

ketones.

High. Can reduce

ketones at low pH.[1]

[4]

High. Excellent for

aldehydes.

Toxicity
High (HCN risk).

Handle in hood.

High (HCN risk).

Handle in hood.

Moderate (Boron

salts).[5]

Work-up
Requires removal of

lipophilic TBA salts.

Easy aqueous

extraction of Na salts.

Aqueous quench

(bubbles H2).

Best Use Case
Lipophilic substrates,

non-polar solvents.[3]

General purpose,

polar substrates.

"Green" alternative

(No Cyanide).
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Key Insight: Choose

when your substrate precipitates in Methanol or when you must maintain a strictly anhydrous
organic phase to prevent side reactions (e.g., hydrolysis of sensitive esters).

Reproducibility Protocol: Homogeneous Reductive
Amination
Objective: Selective mono-alkylation of a secondary amine with a ketone in Dichloromethane.

Reagents & Preparation[2][5][6][7][8][9][10][11][12][13][14]
Substrate: Ketone (1.0 equiv) and Amine (1.0–1.2 equiv).

Reagent: Tetrabutylammonium cyanoborohydride (1.5 equiv).

Note: If not commercially available, prepare by extracting an aqueous solution of

and

with DCM, drying the organic layer, and concentrating.

Solvent: Anhydrous Dichloromethane (DCM).

Catalyst: Acetic Acid (AcOH) or HCl in Ether.[1]

Step-by-Step Methodology
Iminium Formation (Pre-equilibrium):

Dissolve the ketone and amine in DCM (0.1 M concentration).

Add molecular sieves (4Å) to absorb water generated during condensation.

Add Acetic Acid (2–3 equiv).

Checkpoint: Stir for 30–60 minutes at Room Temperature (RT). This ensures the iminium

ion concentration is maximized before reduction.

Reduction:
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Add solid

(1.5 equiv) in one portion.

Observation: No vigorous gas evolution should occur (unlike

).

Stir at RT.[1][5] Monitor by TLC or LCMS. Reaction times range from 2 to 16 hours

depending on steric hindrance.

Quench & Work-up (Critical for Purity):

Safety: Perform all steps in a fume hood. Cyanide residues are present.[1][2][3][4][5][7][8]

[10][12][13]

Dilute the reaction mixture with DCM.

Wash 1 (Basic): Wash with 1N NaOH. This neutralizes the acid and converts the amine

product to its free base. It also solubilizes residual cyanide as NaCN in the aqueous layer.

Wash 2 (Removal of TBA): The lipophilic TBA cation can be stubborn. Wash the organic

layer 3 times with water or brine.

Alternative for stubborn TBA: If TBA salts persist (seen as oiling in NMR), dissolve the

crude residue in Ether (where TBA salts are less soluble) and filter, or use a cation

exchange resin (SCX-2) to capture the product amine.

Purification:

Dry over

, filter, and concentrate.[13]

Purify via flash column chromatography.

Figure 2: Experimental Workflow & Decision Tree
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Caption: Standardized workflow for homogeneous reductive amination in DCM. Step 5 is

critical for removing the phase-transfer cation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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